Cas no 13989-82-7 (4-(Dimethylamino)butyronitrile)
4-(Dimethylamino)butyronitrile is an organic compound featuring a dimethylamino group attached to a butyronitrile backbone. Its unique structure and functionality make it a valuable intermediate in various chemical syntheses, including pharmaceuticals and fine chemicals. This compound offers excellent solubility and stability, facilitating straightforward handling and processing in laboratory and industrial settings.
13989-82-7 structure
Product Name:4-(Dimethylamino)butyronitrile
CAS No:13989-82-7
MF:C6H12N2
MW:112.172881126404
MDL:MFCD00019892
CID:161479
PubChem ID:56430
Update Time:2025-07-29
4-(Dimethylamino)butyronitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Dimethylamino)butanenitrile
- 4-Dimethylaminobutyronitrile
- 4-(Dimethylamino)Butyronitrile
- Butanenitrile,4-(dimethylamino)-
- 4-Dimethylamino-buttersaeure-nitril
- 4-dimethylamino-butyronitrile
- NSC 163159
- Butanenitrile, 4-(dimethylamino)-
- Butyronitrile, 4-(dimethylamino)-
- HCLFLZTVKYHLCF-UHFFFAOYSA-N
- n-(3-cyanopropyl)-n,n-dimethylamine
- NSC163159
- 4-(Dimethylamino)butanenitrile #
- 4-(N,N-dimethylamino)butyronitrile
- SBB072052
- MFCD00019892
- A18193
- SCHEMBL150143
- SB75560
- FT-0636986
- NS00024526
- SY028278
- DTXSID40161189
- NSC-163159
- Z168912116
- EN300-130688
- AC1843
- N28RPK45GM
- YSZC2145
- 13989-82-7
- AKOS000177094
- D4546
- EINECS 237-788-2
- DS-16279
- CS-0151288
- UNII-N28RPK45GM
- CHEMBL2448943
- DB-042491
- 4-(Dimethylamino)butyronitrile
-
- MDL: MFCD00019892
- Inchi: 1S/C6H12N2/c1-8(2)6-4-3-5-7/h3-4,6H2,1-2H3
- InChI Key: HCLFLZTVKYHLCF-UHFFFAOYSA-N
- SMILES: N(C)(C)CCCC#N
Computed Properties
- Exact Mass: 112.10000
- Monoisotopic Mass: 112.100048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 87.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
- XLogP3: 0.3
Experimental Properties
- Density: 0.874±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 80°C/15mmHg(lit.)
- Flash Point: 60.0±11.9 ºC,
- Refractive Index: 1.4276 (589.3 nm 20 ºC)
- Solubility: Dissolution (81 g/l) (25 º C),
- PSA: 27.03000
- LogP: 0.85178
4-(Dimethylamino)butyronitrile Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H226-H302+H312+H332-H315-H319
- Warning Statement: P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN 1993 3/PG III
-
Hazardous Material Identification:
- HazardClass:CORROSIVE
- PackingGroup:III
4-(Dimethylamino)butyronitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(Dimethylamino)butyronitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA475-20g |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 97% | 20g |
1817.0CNY | 2021-08-05 | |
| TRC | D494553-50mg |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 50mg |
$ 55.00 | 2022-09-14 | ||
| TRC | D494553-100mg |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 100mg |
$ 70.00 | 2022-09-14 | ||
| TRC | D494553-500mg |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 500mg |
$ 145.00 | 2022-09-14 | ||
| Apollo Scientific | OR939183-1g |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 95% | 1g |
£100.00 | 2024-05-25 | |
| Apollo Scientific | OR939183-5g |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 95% | 5g |
£195.00 | 2024-05-25 | |
| Apollo Scientific | OR939183-25g |
4-(Dimethylamino)butyronitrile |
13989-82-7 | 95% | 25g |
£570.00 | 2024-05-25 | |
| abcr | AB474324-1 ml |
4-Dimethylaminobutyronitrile, 98%; . |
13989-82-7 | 98% | 1 ml |
€149.40 | 2024-04-19 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D4546-1ML |
4-Dimethylaminobutyronitrile |
13989-82-7 | >98.0%(GC)(T) | 1ml |
¥360.00 | 2024-04-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY028278-1g |
4-(Dimethylamino)butyronitrile |
13989-82-7 | ≥95% | 1g |
¥130.00 | 2024-07-09 |
4-(Dimethylamino)butyronitrile Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
13989-82-7 (4-(Dimethylamino)butyronitrile) Related Products
- 5336-75-4(Butanenitrile,4-(diethylamino)-)
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- 35543-25-0(1-Pyrrolidinebutanenitrile)
- 13190-06-2(4-(Di-n-butylamino)butyronitrile)
- 500604-64-8(Hexanenitrile, 6,6'-(propylimino)bis-)
- 6340-46-1(1-Propanaminium,3-cyano-N,N,N-trimethyl-, chloride (1:1))
- 3194-43-2(4-Hexamethyleneiminobutyronitrile)
- 727430-01-5(Butanenitrile,4-(methylpropylamino)-)
- 70288-99-2(4-(Di-N-Propylamino)butyronitrile)
- 500604-63-7(Hexanenitrile, 6,6'-(methylimino)bis-)
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